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Compound of Interest

Compound Name: 3,5-Di-tert-butylbenzaldehyde

Cat. No.: B094254

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for the handling
and disposal of 3,5-Di-tert-butylbenzaldehyde (CAS No. 17610-00-3). Adherence to these
procedures is critical for ensuring personnel safety and regulatory compliance in a laboratory
setting.

Hazard Identification and Personal Protective
Equipment (PPE)

While some suppliers may classify 3,5-Di-tert-butylbenzaldehyde as non-hazardous, a
comprehensive review of available safety data indicates that it should be handled as a
hazardous substance. The Globally Harmonized System (GHS) classification from multiple
sources indicates that this compound causes skin irritation, serious eye irritation, and may
cause respiratory irritation.[1][2]

Table 1: Hazard Classification for 3,5-Di-tert-butylbenzaldehyde
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Hazard Class GHS Category Hazard Statement
) o H315: Causes skin irritation[1]
Skin Irritation Category 2 2]
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation[1][2]

Specific Target Organ Toxicity - H335: May cause respiratory

) Category 3 o
Single Exposure irritation[1][2]

To mitigate these risks, the following personal protective equipment is mandatory when
handling 3,5-Di-tert-butylbenzaldehyde.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type

Recommended Equipment

Specifications and
Rationale

Eye and Face Protection

Chemical safety goggles or a

full-face shield.

Must conform to EN166 or
ANSI Z87.1 standards to
protect against dust particles

and potential splashes.

Hand Protection

Chemical-resistant gloves
(Nitrile or Butyl rubber).

Nitrile gloves offer good
resistance to a range of
chemicals and are a common
choice for laboratory work.[3]
For prolonged contact or
handling larger quantities,
Butyl rubber gloves provide
excellent protection against
aldehydes.[4] A minimum
thickness of 0.3 mm is
recommended, but always
consult the glove
manufacturer's specific

permeation data.[4]

Body Protection

Laboratory coat.

To prevent skin contact with

the chemical.

Respiratory Protection

NIOSH-approved respirator
with organic vapor (OV)
cartridges and P95 or P100

particulate filters.

Required when handling the
solid outside of a certified
chemical fume hood, or when
dust generation is likely.[5][6]
[71[8] The organic vapor
cartridge addresses the
aldehyde functional group,
while the particulate filter
protects against inhalation of

the solid powder.

Operational and Disposal Plans
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A systematic approach to handling and disposal is crucial for safety and environmental
protection.

Experimental Workflow

The following diagram outlines the standard operating procedure for handling 3,5-Di-tert-
butylbenzaldehyde in a laboratory setting.
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Safe Handling Workflow for 3,5-Di-tert-butylbenzaldehyde
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;
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;
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;
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:
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Dis%sal
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;

Label Waste Container

:

Store in Satellite Accumulation Area

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 3,5-Di-tert-butylbenzaldehyde.
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Step-by-Step Disposal Plan

Proper disposal of 3,5-Di-tert-butylbenzaldehyde and its contaminated materials is essential
to prevent environmental contamination and ensure regulatory compliance.

o Waste Identification and Segregation:

o Unused 3,5-Di-tert-butylbenzaldehyde and any grossly contaminated materials (e.qg.,
spill cleanup debris) should be disposed of as hazardous chemical waste.

o Segregate this solid organic waste from other waste streams such as halogenated
solvents, acids, and bases to prevent incompatible chemical reactions.[9][10][11]

o Container Selection and Labeling:

o Use a dedicated, leak-proof, and chemically compatible container for solid chemical
waste.[12][13] Wide-mouth plastic or glass containers with screw-top lids are suitable.

o The container must be clearly labeled as "Hazardous Waste".[14]

o The label must include:

The full chemical name: "3,5-Di-tert-butylbenzaldehyde".

The date when waste was first added to the container (accumulation start date).[14]

The specific hazards: "Irritant".

The name and contact information of the generating laboratory or researcher.
o Temporary Storage (Satellite Accumulation Area):

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[9][14]

o The SAA should be located at or near the point of generation and away from general
laboratory traffic.
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o Ensure secondary containment is in place to contain any potential leaks or spills.

» Final Disposal:

o Once the container is full or has been in accumulation for the maximum allowed time
(typically 90 days, but check institutional and local regulations), arrange for its collection
by your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor.[14]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the disposal of materials
contaminated with 3,5-Di-tert-butylbenzaldehyde.
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Disposal Decision Workflow
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3,5-Di-tert-butylbenzaldehyde

Grossly Contaminated?

No (Trace Contamination)

Empty Container?

No (e.g., contaminated gloves)

Dispose as Solid Triple Rinse with
Hazardous Waste Appropriate Solvent

Collect Rinsate as Dispose of Rinsed
Liquid Hazardous Waste Container as Non-Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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